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Compound of Interest

Compound Name: 2-Chlorobenzoic acid-13C6

Cat. No.: B3333695 Get Quote

Essential Safety and Handling Guide for 2-
Chlorobenzoic acid-13C6
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Chlorobenzoic acid-13C6. The

following procedures are designed to ensure safe laboratory operations and minimize risks

associated with this chemical.

Hazard Identification and Classification
2-Chlorobenzoic acid-13C6 is a stable, isotopically labeled compound. While the isotopic

label does not significantly alter its chemical hazards, the compound is classified as hazardous.

[1] It is harmful if swallowed, causes skin irritation, and poses a risk of serious eye damage.[2]

[3] It may also cause respiratory irritation.[2][3]

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if
swallowed[2][3]

Skin Corrosion/Irritation 2
H315: Causes skin irritation[2]

[3]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage[2][3]

| Specific target organ toxicity — single exposure | 3 | H335: May cause respiratory irritation[2]

[3] |

Physical and Chemical Properties:

Property Value

Appearance White solid, crystals, or powder[4][5]

Molecular Formula C₇H₅ClO₂[2]

Molecular Weight ~162.52 g/mol [2]

Melting Point 138 - 142 °C (280 - 288 °F)[6]

Flash Point 173 °C (343.4 °F)[6][7]

| Solubility | Very slightly soluble in cold water; soluble in methanol and diethyl ether[6] |

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure.[8]

Engineering controls, such as a chemical fume hood, should be the primary method of

exposure control.[6][8]
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Protection Type PPE Specification Rationale

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles conforming to OSHA

29 CFR 1910.133 or European

Standard EN166.[7][9][10]

To prevent serious eye

damage from splashes or dust.

[8]

Hand Protection
Chemical-resistant, impervious

gloves (e.g., nitrile rubber).[8]

To prevent skin irritation upon

contact.[7]

Skin and Body Protection

Laboratory coat, long-sleeved

clothing, and closed-toe shoes.

[8]

To minimize skin exposure.[7]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required if dust is

generated or ventilation is

inadequate.[6][7][10]

To prevent inhalation and

respiratory tract irritation.[7]

Operational Plan: From Receipt to Storage
A systematic approach to handling is essential for laboratory safety.

Step 1: Receiving and Inspection

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the label matches the product ordered (2-Chlorobenzoic acid-13C6).

Store the unopened container in a designated, secure location away from incompatible

materials.

Step 2: Handling and Use

Engineering Controls: Always handle this material in a well-ventilated area, preferably within

a certified chemical fume hood to minimize inhalation of dust.[6][8]
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Grounding: Ground all equipment containing the material to prevent static discharge, which

could pose an explosion risk with fine dust.[6]

Avoiding Contamination: Do not eat, drink, or smoke in the work area.[3][8] Wash hands and

face thoroughly after handling and before breaks.[7][11]

Procedure:

Don the required PPE as specified in the table above.

Dispense the required amount of the solid carefully to avoid generating dust.[7]

Keep the container tightly closed when not in use.[7]

Remove contaminated clothing immediately and wash it before reuse.[7]

Step 3: Storage

Store in a tightly closed container in a cool, dry, and well-ventilated area.[7][11]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.[5]

[7][11]

The recommended storage temperature is between 15–25 °C.[12]

Emergency and First Aid Protocols
Immediate action is necessary in the event of exposure. Facilities must be equipped with an

eyewash station and a safety shower.[7][11]
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Exposure Route First Aid Procedure

If Swallowed

Do NOT induce vomiting.[6][7] If the person is

conscious and alert, rinse their mouth and have

them drink 2-4 cups of milk or water.[7] Seek

immediate medical attention.[6]

Skin Contact

Immediately take off all contaminated clothing.

Flush the skin with plenty of soap and water for

at least 15 minutes.[7] If skin irritation occurs,

get medical advice.[9]

Eye Contact

Immediately rinse cautiously with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[7][9] Remove contact

lenses if present and easy to do.[9] Call a

physician or poison control center immediately.

Inhalation

Remove the person from exposure and move to

fresh air immediately.[7] If breathing is difficult,

give oxygen. If not breathing, perform artificial

respiration.[7] Seek immediate medical

attention.[6]

Accidental Release and Disposal Plan
Spill Cleanup Protocol:

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Protect: Wear all required PPE, including respiratory protection. Avoid breathing dust.[10]

Contain: Use appropriate tools to sweep or shovel the spilled solid into a suitable, labeled

container for waste disposal.[6][7] Avoid actions that generate dust.[7]

Clean: After the material has been collected, clean the contaminated surface by spreading

water and dispose of the cleaning materials as hazardous waste.[6]
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Prevent Entry: Do not let the product enter drains or surface water.[11]

Disposal Plan:

Waste Classification: This material and its container must be disposed of as hazardous

waste.[8][12]

Disposal Method: Dispose of contents and containers to an approved waste disposal plant in

accordance with all local, regional, and national regulations.[8][12] Do not mix with other

waste.[8] Handle contaminated packaging in the same way as the substance itself.[12]

Logical Workflow for Safe Handling
The following diagram illustrates the key decision points and procedural flow for safely

managing 2-Chlorobenzoic acid-13C6 throughout its lifecycle in the laboratory.
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Preparation & Handling

Cleanup & Disposal Emergency Events

Receive Chemical

Review Safety Data Sheet (SDS)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Set Up in Fume Hood /
Well-Ventilated Area

Weigh and Handle Chemical
(Minimize Dust)

Store in Cool, Dry, Ventilated Area
(Tightly Closed Container)

Decontaminate Work Area Spill Occurs Personnel Exposure

Remove PPE Correctly

Wash Hands Thoroughly

Dispose of Waste as Hazardous
(Follow Regulations)

Procedure Complete

Follow Spill Protocol:
1. Evacuate
2. Ventilate
3. Use PPE

4. Collect Waste

Administer First Aid
(Eyes, Skin, Inhalation)
Seek Medical Attention

Click to download full resolution via product page

Caption: Workflow for handling 2-Chlorobenzoic acid-13C6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3333695?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3333695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

